Cas no 935269-25-3 (3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic Acid Methyl Ester)

3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic Acid Methyl Ester structure

935269-25-3 structure

Product Name:3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic Acid Methyl Ester

CAS No:935269-25-3

MF:C₁₀H₉NO₃

MW:191.183362722397

MDL:MFCD11506113

CID:1026232

Update Time:2024-10-26

3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- Methyl 3-oxoisoindoline-4-carboxylate
- 3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid methyl ester
- methyl 3-oxo-1,2-dihydroisoindole-4-carboxylate
- Methyl 2,3-dihydro-3-oxo-1H-isoindole-4-carboxylate (ACI)
- 3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic Acid Methyl Ester
- MDL： MFCD11506113
- Inchi： 1S/C10H9NO3/c1-14-10(13)7-4-2-3-6-5-11-9(12)8(6)7/h2-4H,5H2,1H3,(H,11,12)
- InChI Key： XWWXOIXNLPEQDH-UHFFFAOYSA-N
- SMILES： O=C(C1C2C(NCC=2C=CC=1)=O)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2

3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic Acid Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0355-1g	3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid methyl ester	935269-25-3	97%	1g	6767.38CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0355-5g	3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid methyl ester	935269-25-3	97%	5g	25424.31CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0355-500mg	3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid methyl ester	935269-25-3	97%	500mg	3807.71CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0355-250mg	3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid methyl ester	935269-25-3	97%	250mg	2332.12CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0355-100mg	3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid methyl ester	935269-25-3	97%	100mg	1594.32CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0355-50mg	3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid methyl ester	935269-25-3	97%	50mg	1221.18CNY	2021-05-08
Fluorochem	224096-1g	Methyl 3-oxoisoindoline-4-carboxylate	935269-25-3	95%	1g	￡373.00	2022-02-28
Apollo Scientific	OR305299-250mg	Methyl 3-oxo-2,3-dihydro-1H-isoindole-4-carboxylate	935269-25-3		250mg	£90.00	2025-02-20
Fluorochem	224096-250mg	Methyl 3-oxoisoindoline-4-carboxylate	935269-25-3	95%	250mg	￡149.00	2022-02-28
Fluorochem	224096-5g	Methyl 3-oxoisoindoline-4-carboxylate	935269-25-3	95%	5g	￡1116.00	2022-02-28

3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic Acid Methyl Ester Production Method

Production Method 1

935269-24-2

935269-25-3

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran , Water ; 25 °C

Reference

: 7-[1H-Indol-2-yl]-2,3-dihydro-isoindol-1-ones as dual Aurora-A/VEGF-R2 kinase inhibitors: Design, synthesis, and biological activity

Hughes, Terry V.; Emanuel, Stuart L.; O'Grady, Harold R.; Connolly, Peter J.; Rugg, Catherine; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(18), 5130-5133

Production Method 2

21483-46-5

935269-25-3

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride
1.2 Reagents: Sodium azide Solvents: Dimethylformamide
1.3 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran , Water

Reference

: Substituted dihydroisoindolones, processes for preparing them, pharmaceutical compositions containing them, and their use as protein kinase inhibitors

, World Intellectual Property Organization, , ,